7-hydroxy-3-(3-methoxyphenoxy)-8-((2-methylpiperidin-1-yl)methyl)-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-3-(3-methoxyphenoxy)-8-[(2-methylpiperidin-1-yl)methyl]chromen-4-one
• InChI: InChI=1S/C23H25NO5/c1-15-6-3-4-11-24(15)13-19-20(25)10-9-18-22(26)21(14-28-23(18)19)29-17-8-5-7-16(12-17)27-2/h5,7-10,12,14-15,25H,3-4,6,11,13H2,1-2H3
• InChI Key: NKOSXXUTYNCMTD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=C(C=CC3=C2OC=C(C3=O)OC4=CC=CC(=C4)OC)O
• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol

Description

7-hydroxy-3-(3-methoxyphenoxy)-8-((2-methylpiperidin-1-yl)methyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C23H25NO5 and its molecular weight is 395.455. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

A core aspect of research involves the synthesis and structural characterization of chromen-4-one derivatives. For example, studies have developed efficient synthetic routes for chromen derivatives, such as prenylpterocarpin, highlighting methods that could be applicable to the synthesis of similar compounds (Coelho et al., 1992). These synthetic advancements are crucial for producing compounds with potential biological activities.

Antimicrobial Activity

Chromen-4-one derivatives have been explored for their antimicrobial properties. A notable study synthesized a series of novel chromen-2-one derivatives, which exhibited significant antibacterial and antifungal activities (Mandala et al., 2013). This research suggests the potential of chromen-4-one derivatives, including the compound , in developing new antimicrobial agents.

Molecular Docking and Activity Prediction

The application of molecular modeling and docking studies to predict the interaction of chromen-4-one derivatives with biological targets is another area of research. For instance, compounds have been evaluated against specific proteins to understand their potential as therapeutic agents, underscoring the importance of computational methods in drug discovery processes (Mandala et al., 2013).

Fluorescence and Materials Applications

Research on chromen-4-one derivatives also extends to materials science, particularly in the development of fluorescent compounds for various applications. Studies have synthesized chromen derivatives with excellent fluorescence properties, indicating their potential use in optical materials and sensors (Shi et al., 2017).